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aminoheptyl)carbamate

Cat. No.: B008368

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive technical overview of tert-Butyl (7-
aminoheptyl)carbamate (CAS No. 99733-18-3), a critical bifunctional linker molecule. It
details the compound's properties, commercial availability, and primary applications, with a
focus on its role in the synthesis of Proteolysis Targeting Chimeras (PROTACS). Included are
representative experimental protocols for its conjugation and deprotection, alongside workflow
diagrams to illustrate key chemical processes.

Introduction and Chemical Properties

tert-Butyl (7-aminoheptyl)carbamate is a versatile aliphatic linker featuring a seven-carbon
chain that provides flexibility and hydrophobicity. It possesses two key functional groups: a
primary amine at one terminus and a tert-butyloxycarbonyl (Boc)-protected amine at the other.
This orthogonal functionality is crucial for sequential and controlled conjugation strategies in
medicinal chemistry. The primary amine is readily available for reactions with electrophiles such
as carboxylic acids or activated esters, while the Boc group offers stable protection that can be
removed under mild acidic conditions to reveal a second primary amine.[1][2]

Its principal application is as a linker in the synthesis of PROTACS, where it connects a
warhead (targeting a protein of interest) to an E3 ligase-binding ligand.[1][3]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b008368?utm_src=pdf-interest
https://www.benchchem.com/product/b008368?utm_src=pdf-body
https://www.benchchem.com/product/b008368?utm_src=pdf-body
https://www.benchchem.com/product/b008368?utm_src=pdf-body
https://broadpharm.com/product/BP-28263
https://www.medkoo.com/products/52217
https://broadpharm.com/product/BP-28263
https://chemondis.com/p/tert-butyl-7-aminoheptylcarbamate/43b1ccb2-e947-4ea6-a6fb-064d3a4150ef/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008368?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Table 1: Chemical and Physical Properties

Property Value Source
CAS Number 99733-18-3 [2][4]
Molecular Formula C12H26N202 [2][4]
Molecular Weight 230.35 g/mol [2][5]

tert-butyl (7-
IUPAC Name _ [2]4]
aminoheptyl)carbamate

Appearance Liquid, Solid, or Semi-solid [4]
Melting Point 39-41 °C [5]
Boiling Point ~340.9 °C at 760 mmHg [5]
Purity Typically >95% or >98% [2][4]

Short term (days to weeks) at
0-4°C; Long term (months to

Storage [2][4]
years) at -20°C. Keep dry and

in a dark place.

Commercial Availability

tert-Butyl (7-aminoheptyl)carbamate is available from several commercial suppliers
specializing in research chemicals and building blocks for drug discovery. Purity and available
quantities vary by supplier.

Table 2: Commercial Supplier Summary
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Supplier

Purity

Available
Quantities

Notes

Sigma-Aldrich (Merck)

>95% or 97%

Varies by specific
vendor (e.g., Ambeed,

ChemScene)

Offers products from
various sources on its
platform.[4][6]

>98% (Contact for

Custom quantities

Specializes in linkers

BroadPharm ] o for PROTACs and
GMP grade) available upon inquiry. ) ) )
bioconjugation.[1]
N A supplier of research
MedChemExpress Bulk quantities )
>98% ] chemicals and APIs.
(MCE) available.
[3]
Provides pricing for
MedKoo Biosciences >98% 250mg, 500mg, 1g specific small-scale
quantities.[2]
Lists the compound
-~ -~ among its PROTAC
Fluorochem Not specified Not specified

and bioconjugation

reagents.[7]

Note: Pricing and availability are subject to change. It is recommended to consult the suppliers’

websites for the most current information.

Applications in Drug Development: PROTAC

Synthesis

The primary utility of tert-Butyl (7-aminoheptyl)carbamate is in the construction of PROTACS.

A PROTAC is a heterobifunctional molecule that induces the degradation of a target protein by

hijacking the cell's ubiquitin-proteasome system. It consists of three parts: a ligand for the

target protein ("warhead"), a ligand for an E3 ubiquitin ligase, and a linker connecting them.

The subject linker serves as the flexible tether. Its primary amine can be coupled to a carboxylic

acid on either the warhead or the E3 ligand, forming a stable amide bond. The Boc-protected

amine can then be deprotected to allow for the subsequent coupling to the other half of the
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PROTAC molecule. The seven-carbon chain provides spatial separation and flexibility, which is
often critical for allowing the warhead and E3 ligand to bind simultaneously to their respective
proteins.
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PROTAC Molecule

. : tert-Butyl :
Targezvs;(:ltqeelg dl_)lgand Amide Bond > (7-aminoheptyl)carbamate Amide Bond >4 E3 Ligase Ligand
(as Linker)
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Dissolve Carboxylic Acid
(1 eq) in anhydrous DMF

A4

Coolto 0 °C

\4

Add EDCI (1.5 eq), HOBt (1.5 eq),
and DIPEA (1.5 eq)

Add tert-Butyl

(7-aminoheptyl)carbamate (1.1 eq)

Stir at 0 °C (30 min),
then warm to RT (3-12 h)

Monitor by TLC / LC-MS

Reaction
omplete

Aqueous Workup
(EtOAc, H20, NaHCOs, Brine)

Purify by Column Chromatography

Isolated Product

Dissolve Boc-protected substrate
in Dichloromethane (DCM)

Add Trifluoroacetic Acid (TFA)

(20-50% v/v)

Stir at Room Temperature
(1-2 hours)

Monitor by TLC / LC-MS

Deprotection
Complete

Concentrate under
Reduced Pressure

Neutralize with sat. NaHCO3
and perform aqueous workup

Isolated Deprotected Amine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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